5-Bromo-2-fluoro-4-methoxybenzaldehyde

• IUPAC Name: 5-bromo-2-fluoro-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H6BrFO2/c1-12-8-3-7(10)5(4-11)2-6(8)9/h2-4H,1H3
• InChI Key: MUHOGOFEMSTOPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)C=O)Br
• Molecular Formula: C8H6BrFO2
• DSSTOX Substance ID: DTXSID00479676
• Molecular Weight: 233.03 g/mol
• CAS RN: 473417-48-0

Description

5-Bromo-2-fluoro-4-methoxybenzaldehyde is an organic compound. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. It is also an aryl fluorinated building block.

Synthesis Analysis

This compound can be synthesized from 2-bromo-5-fluorotoluene with N-bromosuccinimide. It has potential as a starting material for the synthesis of various fluorinated compounds. It can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation.

Molecular Structure Analysis

The molecular formula of 5-Bromo-2-fluoro-4-methoxybenzaldehyde is C8H6BrFO2. The molecular weight is 233.03 g/mol.

Chemical Reactions Analysis

The spectral properties of 5-Bromo-2-methoxybenzaldehyde have been studied. It has been used in the preparation of trans-5-bromo-2-methoxybenzylidenecyanoacetic acid. It may also be used in the synthesis of 5-(5-fluoro-2-methoxyphenyl)imidazolidine-2,4-dione.

Physical And Chemical Properties Analysis

5-Bromo-2-fluoro-4-methoxybenzaldehyde is a solid. Its melting point is 116-119 °C. The density is 1.71 g/mL at 25 °C.

Scientific Research Applications

Spectroscopic Studies

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Solvent Effect Studies

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Conformational Analysis

. This can provide valuable insights into the structure and behavior of the compound.

Pharmaceutical Chemistry

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Chemical Industry

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Synthesis of Other Compounds

5-Bromo-2-fluoro-4-methoxybenzaldehyde can be used in the preparation of other compounds. .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral. It may cause skin and eye irritation, and may be harmful if swallowed. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended.

Mechanism of Action

Target of Action

Benzaldehyde derivatives are known to interact with various biological targets, often serving as key intermediates in the synthesis of more complex molecules .

Mode of Action

Benzaldehyde derivatives are known to participate in various chemical reactions, such as nucleophilic substitution and free radical bromination .

Biochemical Pathways

It’s worth noting that benzaldehyde derivatives can influence a variety of biochemical pathways depending on their specific functional groups .

Pharmacokinetics

The compound’s predicted boiling point is 2723±350 °C, and its density is 1601±006 g/cm3 . These properties may influence its bioavailability.

Result of Action

As a benzaldehyde derivative, it may participate in various chemical reactions and influence a variety of biochemical pathways .

Action Environment

It’s worth noting that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c .

Synthesis routes and methods

Procedure details

8.4 g of 1-bromo-4-fluoro-2-methoxy-benzene obtained in Production Example II-1-a was dissolved in 200 ml of dichloromethane. 21 ml of titanium tetrachloride and 5.6 ml of dichloromethyl methyl ether were added at 0° C. in nitrogen atmosphere, followed by stirring at room temperature for 4.5 hours. Then, the reaction mixture was gradually poured onto ice-water, and extracted with diethyl ether for two times. The organic layer was sequentially washed with each one portion of water, saturated aqueous sodium hydrogencarbonate solution and water, dried over magnesium sulfate and the solvent was evaporated, to give 9.44 g of the title compound as white crystals.